3-[(3,4-Diaminophenyl)sulfanyl]propanenitrile

• CAS No.: 54029-86-6
• Molecular Formula: C9H11N3S
• Molecular Weight: 193.27 g/mol
• IUPAC Name: 3-(3,4-diaminophenyl)sulfanylpropanenitrile
• InChI: InChI=1S/C9H11N3S/c10-4-1-5-13-7-2-3-8(11)9(12)6-7/h2-3,6H,1,5,11-12H2
• InChI Key: XIYCJELCHVAZQG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SCCC#N)N)N

Description

3-[(3,4-Diaminophenyl)sulfanyl]propanenitrile is a useful research compound. Its molecular formula is C9H11N3S and its molecular weight is 193.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.3 G. of 1-amino-2-nitro-4-(2-cyanoethylthio)benzene in 30 ml. of methanol and 6 ml. of water is treated with 2.5 g. of ferrous sulfate and 3.3 g. of iron powder at reflux. After 2 hours, 1.25 g. of ferrous sulfate and 3.3 g. of iron powder are added and heating is continued for four hours. The mixture is poured into 600 ml. of hot tetrahydrofuran and filtered. 1,2-Diamino-4-(2-cyanoethylthio)benzene is obtained from the filtrate by evaporation.